Cas no 56957-49-4 (3-methyl-1-(n-methylanilino)pentan-2-one)

• Product Name: 3-methyl-1-(n-methylanilino)pentan-2-one
• CAS No: 56957-49-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 946200
• PubChem ID: 314814
• Update Time: 2025-04-19

3-methyl-1-(n-methylanilino)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-(n-methylanilino)pentan-2-one
• AC1L7QD4
• NSC234704
• NSC-234704
• 56957-49-4
• AKOS019010419
• DTXSID90310963

• Inchi： 1S/C13H19NO/c1-4-11(2)13(15)10-14(3)12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3
• InChI Key： HOTCWQCMZMXZGK-UHFFFAOYSA-N
• SMILES： O=C(CN(C)C1C=CC=CC=1)C(C)CC

Computed Properties

• Exact Mass: 205.14677
• Monoisotopic Mass: 205.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 0.989
• Boiling Point: 300.1°C at 760 mmHg
• Flash Point: 100.4°C
• Refractive Index: 1.526
• PSA: 20.31
• LogP: 2.73800